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Introduction

Transcription factor EB (TFEB) is a master regulator of lysosomal biogenesis and autophagy.[1]
[2][3] Under basal conditions, TFEB is phosphorylated by mTORCL1 and other kinases, leading
to its retention in the cytoplasm.[1][4] Upon cellular stress, such as starvation or lysosomal
dysfunction, TFEB is dephosphorylated, allowing it to translocate to the nucleus.[1][5][6] In the
nucleus, TFEB activates the expression of genes involved in lysosomal function and
autophagy, promoting cellular clearance.[2][3] Monitoring the subcellular localization of TFEB is
a key method for assessing the activation of this pathway. This immunofluorescence protocol
provides a detailed method for visualizing and quantifying TFEB nuclear translocation in
cultured cells.

Key Principles

The protocol is based on the specific detection of endogenous or overexpressed TFEB protein
using a primary antibody, followed by a fluorescently labeled secondary antibody. Cell nuclei
are counterstained with a DNA-binding dye like DAPI to allow for the clear distinction between
nuclear and cytoplasmic compartments. The ratio of nuclear to cytoplasmic fluorescence
intensity of TFEB is then quantified to determine the extent of nuclear translocation.

Experimental Protocols
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This protocol is optimized for mammalian cells grown in multi-well plates or on coverslips.

Materials and Reagents

Reagent Supplier (Example) Catalog Number (Example)
Cell Culture Plates/Coverslips Corning 353047
Paraformaldehyde (PFA), 16%  Electron Microscopy Sciences 15710
Triton™ X-100 Thermo Fisher Scientific 28314
Bovine Serum Albumin (BSA) Sigma-Aldrich A7906
Normal Donkey Serum Sigma-Aldrich D9663
Anti-TFEB Rabbit pAb/mAb Cell Signaling Technology 4240
Alexa Fluor™ 488 Donkey ] S
] ] Thermo Fisher Scientific A-21206

anti-Rabbit 1gG
DAPI (4',6-diamidino-2- ) o

) Thermo Fisher Scientific D1306
phenylindole)
Phosphate-Buffered Saline )

Gibco 10010023

(PBS)
Mounting Medium Vector Laboratories H-1000

Solutions Preparation
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Solution

Composition

Fixation Solution (4% PFA)

Dilute 16% PFA to a final concentration of 4% in

PBS. Prepare fresh.

Permeabilization Buffer (0.5% Triton X-100 in
PBS)

Add 500 pL of 10% Triton X-100 to 9.5 mL of
PBS.

Blocking Buffer (5% NDS, 2% BSA, 0.5% Triton
X-100 in PBS)

Add 500 pL Normal Donkey Serum, 200 mg
BSA, and 500 pL of 10% Triton X-100 to 9 mL of
PBS.

Primary Antibody Dilution Buffer

Dilute primary antibody in Blocking Buffer.

Secondary Antibody Dilution Buffer

Dilute secondary antibody in Blocking Buffer.

Immunofluorescence Staining Protocol

o Cell Seeding: Seed cells onto coverslips or into multi-well plates to achieve 60-80%

confluency at the time of the experiment.

o Treatment (Optional): Treat cells with compounds of interest to induce or inhibit TFEB

nuclear translocation. For example, mTOR inhibitors like Torinl (250 nM for 1-3 hours) can

be used to induce translocation.

o Fixation:

o Gently aspirate the culture medium.

o Wash cells once with PBS.

o Add 4% PFA and incubate for 15-20 minutes at room temperature.

e Permeabilization:

o Wash cells three times with PBS for 5 minutes each.

o Add Permeabilization Buffer and incubate for 10 minutes at room temperature.

e Blocking:
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o Wash cells three times with PBS for 5 minutes each.

o Add Blocking Buffer and incubate for 1 hour at room temperature.

e Primary Antibody Incubation:

o Dilute the primary anti-TFEB antibody in the Primary Antibody Dilution Buffer. A starting
dilution of 1:1000 is recommended.

o Incubate overnight at 4°C.[7]
e Secondary Antibody Incubation:
o Wash cells three times with PBS for 5 minutes each.

o Dilute the fluorescently labeled secondary antibody in the Secondary Antibody Dilution
Buffer (e.g., 1:1000).

o Incubate for 1-2 hours at room temperature, protected from light.[7]
e Nuclear Staining:
o Wash cells three times with PBS for 5 minutes each.

o Incubate with DAPI solution (e.g., 300 nM in PBS) for 5-10 minutes at room temperature,
protected from light.

e Mounting:
o Wash cells twice with PBS.

o Mount coverslips onto microscope slides using a drop of mounting medium. If using
plates, add PBS for imaging.

e Imaging and Analysis:

o Acquire images using a fluorescence microscope or a high-content imaging system.
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o Quantify the nuclear and cytoplasmic fluorescence intensity of TFEB in individual cells.

The ratio of nuclear to cytoplasmic fluorescence is a measure of TFEB translocation.

: _ E

Parameter

Recommended
Range/Value

Notes

Cell Confluency

60-80%

Ensures a healthy monolayer

for imaging.

Fixation Time

15-20 minutes

Over-fixation can mask

epitopes.

Ensures antibody access to

Permeabilization Time 10 minutes )
intracellular targets.
) ] Minimizes non-specific
Blocking Time 1 hour . o
antibody binding.
] ) o Optimize for your specific
Primary Antibody Dilution 1:500 - 1:2000

antibody and cell type.

Primary Antibody Incubation

Overnight at 4°C or 2 hours at
RT

Overnight incubation can

enhance signal.[7]

Secondary Antibody Dilution

1:500 - 1:2000

Titrate for optimal signal-to-

noise ratio.

Secondary Antibody Incubation

1-2 hours at room temperature

Protect from light to prevent

photobleaching.[7]

DAPI Concentration

300 nM

Adjust as needed for clear

nuclear visualization.

Visualization of Workflow and Signaling Pathway
Experimental Workflow
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Cell Preparation

Seed Cells

:
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l
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:
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l

Primary Antibody (anti-TFEB)

:

Secondary Antibody (Fluorescent)

l

Nuclear Staining (DAPI)

Analvsis

Fluorescence Microscopy

:

Image Quantification

l

Data Analysis

Click to download full resolution via product page

Caption: Immunofluorescence workflow for TFEB nuclear translocation.
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Caption: Regulation of TFEB nuclear translocation by phosphorylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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